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Abstract

This technical guide provides a comprehensive overview of the known physical properties of
10(Z)-Heptadecenoyl chloride (CAS Number: 126761-39-5). Due to the limited availability of
specific experimental data for this compound, this document also presents comparative data for
homologous and analogous fatty acid chlorides to offer a predictive context for its
physicochemical characteristics. Furthermore, this guide outlines general experimental
protocols for the synthesis of fatty acid chlorides and the determination of their key physical
properties.

Introduction

10(Z)-Heptadecenoyl chloride is a long-chain unsaturated fatty acyl chloride. Its structure,
featuring a C17 carbon chain with a cis double bond at the 10th position and a reactive acyl
chloride group, makes it a potentially valuable intermediate in organic synthesis. Acyl chlorides
are highly reactive compounds widely used in the preparation of esters, amides, and other acyl
derivatives, which are foundational reactions in the synthesis of complex organic molecules,
including active pharmaceutical ingredients and various biomolecules. A thorough
understanding of the physical properties of 10(Z)-Heptadecenoyl chloride is crucial for its
handling, storage, and application in synthetic chemistry.
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Physicochemical Properties of 10(Z)-Heptadecenoyl
Chloride

Direct experimental data on the physical properties of 10(Z)-Heptadecenoyl chloride is scarce
in publicly available literature. The following table summarizes the currently available

information.
Property Value Source
Molecular Formula C17Hs:1CIO [1]
Molecular Weight 286.88 g/mol [1]
Appearance Liquid [1]
Purity >99% [1]
Storage Conditions Freezer [1]

Note: There is conflicting information regarding the physical state, with one source suggesting it
"Typically exists as solids at room temperature”. However, given its unsaturated nature and
comparison with similar compounds, a liquid or low-melting solid state is more probable.

Comparative Physical Properties of Homologous
Fatty Acid Chlorides

To provide a more comprehensive understanding of the expected physical properties of 10(Z)-
Heptadecenoyl chloride, the following table presents data for several structurally related fatty
acid chlorides. These compounds differ in chain length and saturation, which significantly
influences their physical characteristics.
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Molecul . . . .
Molecul Melting Boiling Density  Refracti
Compo CAS ar . .
ar . Point Point (g/mL at ve Index
und Number Weight (
Formula (°C) (°C) 25°C) (n20/D)
g/mol)
Palmitoyl 88-90/
C16H31Cl
Chloride 112-67-4 o 274.87 11-13 0.2 0.906 1.452
(C16:0) mmHg
Heptadec
anoyl 40480- Ci7H33Cl 176 /4
) 288.90 N/A 0.883 1.453
Chloride 10-2 O mmHg
(C17:0)
Stearoyl
] CisHssCl 174-178 /
Chloride 112-76-5 302.92 21-22 0.897 1.454
O 2 mmHg
(C18:0)
Oleoyl
Chloride CisH33Cl 193/4
112-77-6 300.91 N/A 0.91 1.463
(C18:1, O mmHg
cis-9)

Analysis: The boiling points of fatty acid chlorides increase with chain length.[2] The presence
of a cis double bond, as in oleoyl chloride, generally lowers the melting point compared to its
saturated counterpart (stearoyl chloride). Based on these trends, 10(Z)-Heptadecenoyl
chloride is expected to have a boiling point slightly higher than palmitoyl chloride and lower
than stearoyl chloride under vacuum. Its melting point is likely to be low, and it is expected to
be a liquid or a low-melting solid at room temperature. Fatty acid chlorides are generally
soluble in aprotic organic solvents and react with protic solvents like water and alcohols.[2][3]

[4]

Experimental Protocols
General Synthesis of Fatty Acid Chlorides

The conversion of a carboxylic acid to an acyl chloride is a standard transformation in organic
synthesis. A general procedure involves the reaction of the corresponding fatty acid with a
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chlorinating agent.

Objective: To synthesize a fatty acid chloride from its corresponding fatty acid.

Materials:

Fatty acid (e.g., 10(Z)-Heptadecenoic acid)

Thionyl chloride (SOCI2) or Oxalyl chloride ((COCI)z2)

Anhydrous solvent (e.g., dichloromethane, toluene, or hexane)

Inert gas atmosphere (e.g., nitrogen or argon)

Round-bottom flask with a reflux condenser and a gas outlet

Magnetic stirrer and heating mantle
Procedure:

 In a dry, two-necked round-bottom flask under an inert atmosphere, dissolve the fatty acid in
an excess of the chosen anhydrous solvent.

» Slowly add the chlorinating agent (typically 1.2-2.0 equivalents) to the stirred solution at
room temperature. The reaction is often exothermic.

« After the initial reaction subsides, heat the mixture to reflux and maintain for 1-3 hours, or
until the evolution of gaseous byproducts (SO2z and HCI for thionyl chloride; CO, COz, and
HCI for oxalyl chloride) ceases. The progress of the reaction can be monitored by IR
spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

» After the reaction is complete, remove the excess solvent and chlorinating agent under
reduced pressure using a rotary evaporator.

The crude fatty acid chloride can be purified by vacuum distillation.

Safety Precautions: Thionyl chloride and oxalyl chloride are corrosive and react violently with
water.[5] The reaction produces toxic gases (HCI, SOz, CO). All manipulations should be

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.merckmillipore.com/Web-CH-Site/en_US/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-822252&DocumentType=MSD&DocumentId=822252_SDS_EU_EN.PDF&DocumentUID=646563&Language=EN&Country=EU&Origin=null
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

performed in a well-ventilated fume hood. Appropriate personal protective equipment (gloves,
safety goggles, lab coat) must be worn.

Determination of Physical Properties

Standard laboratory methods can be employed to determine the physical properties of the
synthesized 10(Z)-Heptadecenoyl chloride.

e Melting Point: For solid samples, the melting point can be determined using a standard
melting point apparatus. The sample is placed in a capillary tube and heated slowly, and the
temperature range over which the sample melts is recorded.

» Boiling Point: The boiling point at reduced pressure is determined during vacuum distillation.
The temperature of the vapor and the corresponding pressure are recorded.

o Density: The density can be measured using a pycnometer or a digital density meter at a
specified temperature.

o Solubility: The solubility can be qualitatively assessed by adding a small amount of the
compound to various solvents (e.g., water, ethanol, acetone, hexane) and observing its
miscibility. For quantitative determination, a saturated solution can be prepared, and its
concentration can be determined by analytical methods.[6]

o Refractive Index: The refractive index can be measured using a refractometer at a specific
temperature and wavelength (typically the sodium D-line, 589 nm).

Logical Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of
a fatty acid chloride.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://en.wikipedia.org/wiki/Solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis

Characterization

Purification Physical Property Determination
Vacuum Distillation

| N S)cctroscopic Analysis (IR, NMR)

Thionyl Chloride (SOCI2)

10(Z)-Heptadecenoic Acid Chlorination Reaction 10(Z)-Heptadecenoyl Chloride

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of a fatty acid chloride.

Conclusion

While specific, experimentally verified physical property data for 10(Z)-Heptadecenoyl
chloride remains limited, this guide provides the most current available information and a
predictive framework based on the properties of analogous compounds. The provided general
experimental protocols for synthesis and characterization offer a practical starting point for
researchers working with this and similar long-chain fatty acid chlorides. Further experimental
investigation is necessary to definitively establish the physicochemical profile of 10(Z)-
Heptadecenoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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